Cas no 61499-37-4 (2-Naphthalenecarbonitrile, 1-chloro-4-nitro-)

• Product Name: 2-Naphthalenecarbonitrile, 1-chloro-4-nitro-
• CAS No: 61499-37-4
• MF: C₁₁H₅ClN₂O₂
• MW: 232.622601270676
• CID: 477097
• PubChem ID: 71395229
• Update Time: 2025-04-19

2-Naphthalenecarbonitrile, 1-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 1-chloro-4-nitro-
• 1-chloro-4-nitronaphthalene-2-carbonitrile
• DTXSID20816862
• 61499-37-4

• Inchi： 1S/C11H5ClN2O2/c12-11-7(6-13)5-10(14(15)16)8-3-1-2-4-9(8)11/h1-5H
• InChI Key： FTFJZWNSQLNXMX-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.00405
• Monoisotopic Mass: 232.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93